Cas no 313234-37-6 ((2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide
• CAS No: 313234-37-6
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 6603476
• PubChem ID: 997913
• Update Time: 2025-10-23

(2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide
• (Z)-N-acetyl-8-ethoxy-2-(p-tolylimino)-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-
• 313234-37-6
• Oprea1_039881
• N-acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
• AK-968/15361761
• SR-01000412238-1
• N-acetyl-8-ethoxy-2-(4-methylphenyl)iminochromene-3-carboxamide
• F0381-2153
• AKOS001485998
• (2Z)-N-acetyl-8-ethoxy-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
• SR-01000412238

• Inchi： 1S/C21H20N2O4/c1-4-26-18-7-5-6-15-12-17(20(25)22-14(3)24)21(27-19(15)18)23-16-10-8-13(2)9-11-16/h5-12H,4H2,1-3H3,(H,22,24,25)
• InChI Key： WCKPDLWDXINOQK-UHFFFAOYSA-N
• SMILES： C1(=NC2=CC=C(C)C=C2)OC2=C(OCC)C=CC=C2C=C1C(NC(C)=O)=O

Computed Properties

• Exact Mass: 364.14230712g/mol
• Monoisotopic Mass: 364.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77Ų

Additional information on (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide

Professional Introduction to (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide (CAS No. 313234-37-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide, with the CAS number 313234-37-6, has garnered significant attention due to its unique structural and pharmacological properties. This compound belongs to the chromene class of heterocyclic molecules, which are well-known for their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide encompasses several key functional groups that contribute to its pharmacological profile. The presence of an acetyl group at the N1 position, an ethoxy group at the C8 position, and a 4-methylphenyl imino group at the C2 position introduces specific interactions with biological targets. These functional groups not only influence the compound's solubility and metabolic stability but also modulate its binding affinity to potential receptors.

Recent research in the field of chromene derivatives has highlighted their potential as scaffolds for drug discovery. Studies have demonstrated that chromenes exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide suggests that it may interact with various biological pathways, making it a promising candidate for further investigation.

In particular, the acetyl group and the imino moiety have been shown to enhance binding interactions with certain enzymes and receptors. This structural feature is particularly relevant in the context of developing small molecule inhibitors for therapeutic applications. The ethoxy group at the C8 position may contribute to hydrophilicity, improving the compound's bioavailability and pharmacokinetic properties. These characteristics make (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide an attractive candidate for further pharmacological exploration.

The chromene core itself is known for its ability to undergo various chemical transformations, which can be exploited to generate novel derivatives with enhanced biological activity. Researchers have been exploring synthetic strategies to modify chromene structures, aiming to optimize their pharmacological properties. The presence of multiple reactive sites in (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide provides ample opportunities for structural diversification and functionalization.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have begun to explore its efficacy in various disease models, including inflammation and cancer. The combination of structural features that enhance binding affinity with biological targets makes this compound a promising candidate for further investigation in vivo. Additionally, its chemical stability suggests that it may be suitable for formulation into oral or injectable pharmaceutical products.

The synthesis of (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the expertise required to produce it on a scalable basis.

The pharmacokinetic profile of this compound is another area of interest. Studies have indicated that chromene derivatives exhibit favorable metabolic stability, which is crucial for their clinical application. The acetyl and ethoxy groups contribute to hydrophilicity, while the aromatic rings enhance lipophilicity, resulting in an optimal balance for absorption, distribution, metabolism, and excretion (ADME). This balance is essential for ensuring that the compound reaches therapeutic levels in vivo while minimizing side effects.

In conclusion, (2Z)-N-acetyl-8-ethoxy-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide (CAS No. 313234-37-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis highlights the sophistication of modern organic chemistry techniques, while its pharmacological profile suggests promising applications in therapeutic development. Further research is warranted to fully elucidate its mechanisms of action and clinical potential.